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Compound of Interest

Compound Name: 5,15-Diphenylporphyrin

Cat. No.: B1663767 Get Quote

Essential Safety and Handling Guide for 5,15-
Diphenylporphyrin
This guide provides crucial safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle 5,15-
Diphenylporphyrin. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling 5,15-Diphenylporphyrin in its solid, powdered form or in solution, a

comprehensive approach to personal protection is necessary to minimize exposure and

mitigate potential risks. The following table summarizes the required PPE for various handling

scenarios.
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Scenario Required Personal Protective Equipment

Handling Solid Compound

Primary: • Safety glasses with side shields or

safety goggles[1][2] • Chemical-resistant gloves

(e.g., nitrile)[1][3] • Laboratory coat[1]

Secondary (in case of significant dust

generation): • Respiratory protection (e.g., N95

respirator or use of a fume hood)[2]

Handling Solutions

Primary: • Chemical splash goggles[2] •

Chemical-resistant gloves (select based on

solvent)[3][4] • Chemical-resistant apron or

coveralls over a lab coat[1][2] • Work in a

certified chemical fume hood[5]

Accidental Spills

Primary: • The highest level of protection

appropriate for the spill size and substance

concentration.[3] • This may include a full-face

respirator, chemical-resistant suit, and double-

gloving.[6]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store 5,15-Diphenylporphyrin at room temperature, protected from light, in a tightly sealed

container.[7]

Ensure the storage area is well-ventilated.

2. Weighing the Solid Compound:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize inhalation of the fine powder.
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Wear safety glasses, a lab coat, and chemical-resistant gloves.

Use a dedicated spatula and weighing paper. Clean all equipment thoroughly after use.

3. Dissolving the Compound:

5,15-Diphenylporphyrin is soluble in solvents such as Dimethylformamide (DMF).[8]

Always handle solvents in a certified chemical fume hood.

Wear chemical splash goggles, a lab coat, and appropriate chemical-resistant gloves for the

solvent being used.

Add the solid 5,15-Diphenylporphyrin to the solvent slowly to avoid splashing.

4. Experimental Use:

All procedures involving 5,15-Diphenylporphyrin or its solutions should be conducted within

a chemical fume hood.

Maintain a clean and organized workspace to prevent accidental spills.

Keep all containers with 5,15-Diphenylporphyrin clearly labeled.

Disposal Plan
Proper disposal of 5,15-Diphenylporphyrin and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused or expired solid compounds, contaminated gloves, weighing

papers, and other solid materials in a clearly labeled, sealed, and chemically resistant

container designated for "Hazardous Solid Chemical Waste".

Liquid Waste: Solutions containing 5,15-Diphenylporphyrin, as well as the first rinse from

cleaning contaminated glassware, should be collected in a clearly labeled, sealed, and
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chemically resistant container for "Hazardous Liquid Chemical Waste". Do not mix with other

waste streams unless compatible.

Sharps Waste: Any contaminated needles, syringes, or other sharp objects must be

disposed of in a designated, puncture-proof sharps container labeled as "Hazardous Sharps

Waste".

2. Disposal Procedure:

All chemical waste should be disposed of in accordance with local, state, and federal

regulations.

Do not dispose of 5,15-Diphenylporphyrin down the drain or in regular trash.

Arrange for pickup and disposal by a certified hazardous waste management company.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 5,15-
Diphenylporphyrin in a laboratory setting.
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Caption: Workflow for Safe Handling of 5,15-Diphenylporphyrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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